Cas no 54127-62-7 (3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-)
54127-62-7 structure
Product Name:3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-
CAS No:54127-62-7
MF:C7H6Cl2N2O
MW:205.04133939743
CID:355407
PubChem ID:20483408
Update Time:2025-04-19
3-Pyridinecarboxamide, 5,6-dichloro-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 5,6-dichloro-N-methyl-
- 5,6-dichloro-N-methylpyridine-3-carboxamide
- QOCRLBXEJHKBHV-UHFFFAOYSA-N
- AKOS000158052
- 2,3-Dichloro-5-methylaminocarbonyl-pyridine
- DTXSID30607844
- SCHEMBL11148885
- 54127-62-7
-
- Inchi: 1S/C7H6Cl2N2O/c1-10-7(12)4-2-5(8)6(9)11-3-4/h2-3H,1H3,(H,10,12)
- InChI Key: QOCRLBXEJHKBHV-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(C(NC)=O)=C1)Cl
Computed Properties
- Exact Mass: 203.98588
- Monoisotopic Mass: 203.9857182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 5,6-dichloro-N-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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